Cas no 552330-86-6 (5-bromo-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 5-bromo-2,3-dihydro-1H-isoindol-1-one
• CAS No: 552330-86-6
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD09701292
• CID: 94724
• PubChem ID: 354334651
• Update Time: 2025-05-23

5-bromo-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-dihydroisoindol-1-one
• 5-Bromoisoindolin-1-one
• 5-Bromo-1-isoindolinone
• 5-bromo-2,3-dihydro-1H-Isoindol-1-one
• 5-BROMO-2,3-DIHYDRO-ISOINDOL-1-ONE
• 5-Bromooxindole
• 5-bromo-1-oxo-isoindoline
• 1H-ISOINDOL-1-ONE, 5-BROMO-2,3-DIHYDRO-
• 5-bromoisoindolinone
• BCP26824
• EBD38628
• 5-bromoisoindolin-1-one, AldrichCPR
• PB29649
• SY024144
• BR
• 5-bromo-2,3-dihydro-1H-isoindole-1-one
• FT-0647177
• HY-34097
• AKOS015835991
• EN300-115702
• SCHEMBL275805
• DTXSID70626852
• CS-D1613
• AM20040704
• 5-Bromo-1-isoindolinone,96%
• B5328
• SS-6037
• MFCD09701292
• AC-28867
• WJNKJYJCWXMBNV-UHFFFAOYSA-N
• Z1269136562
• A7996
• 552330-86-6
• J-516871
• 5-bromo-2,3-dihydro-1H-isoindol-1-one

• MDL： MFCD09701292
• Inchi： 1S/C8H6BrNO/c9-6-1-2-7-5(3-6)4-10-8(7)11/h1-3H,4H2,(H,10,11)
• InChI Key： WJNKJYJCWXMBNV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NCC=2C=1)=O

Computed Properties

• Exact Mass: 210.96300
• Monoisotopic Mass: 210.96328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• Molecular Weight: 212.04
• XLogP3: 1.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.666
• Boiling Point: 448.4°C at 760 mmHg
• Flash Point: 224.965°C
• Refractive Index: 1.625
• PSA: 29.10000
• LogP: 2.02130

5-bromo-2,3-dihydro-1H-isoindol-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-bromo-2,3-dihydro-1H-isoindol-1-one

Comprehensive Overview of 5-Bromo-2,3-dihydro-1H-isoindol-1-one (CAS No. 552330-86-6): Properties, Applications, and Industry Insights

The compound 5-bromo-2,3-dihydro-1H-isoindol-1-one (CAS No. 552330-86-6) is a brominated heterocyclic derivative with significant relevance in pharmaceutical and material science research. Its molecular structure, characterized by a fused isoindolone core and a bromine substituent, makes it a versatile intermediate for synthesizing complex molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting neurological and inflammatory pathways, aligning with the growing demand for novel small-molecule therapeutics.

In recent years, the interest in isoindolone derivatives has surged due to their unique electronic properties and bioactivity. The presence of the bromine atom at the 5-position enhances reactivity, enabling cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations—key techniques in modern medicinal chemistry. This aligns with trending searches such as "brominated heterocycles in drug design" and "CAS 552330-86-6 applications," reflecting its prominence in academic and industrial queries.

From a synthetic perspective, 5-bromo-2,3-dihydro-1H-isoindol-1-one serves as a precursor for fluorescent dyes and organic semiconductors, addressing the booming demand for optoelectronic materials. Its rigid planar structure contributes to π-conjugation, a hot topic in OLED and solar cell research. Laboratories often seek guidance on "purification methods for CAS 552330-86-6" or "scaling up isoindolone synthesis," underscoring its practical challenges and scalability considerations.

Environmental and regulatory trends also shape discussions around this compound. With increasing emphasis on green chemistry, researchers investigate solvent-free or catalytic routes to derivatize 552330-86-6, minimizing waste. Queries like "biodegradability of brominated isoindolones" or "safe handling of CAS 552330-86-6" highlight user concerns about sustainable practices—a priority echoed in peer-reviewed journals and patent filings.

Analytical characterization of 5-bromo-2,3-dihydro-1H-isoindol-1-one typically involves NMR, HPLC, and mass spectrometry, with spectral data being a frequent search term among chemists. The compound’s stability under various pH conditions (pH-dependent degradation studies) is another area of interest, particularly for formulation scientists optimizing drug delivery systems.

In conclusion, CAS 552330-86-6 exemplifies the intersection of synthetic utility and multidisciplinary innovation. Its role in high-value chemical synthesis and responsiveness to industry needs—from cancer research to advanced materials—ensures its continued relevance. Future studies may explore its structure-activity relationships or novel catalytic applications, further solidifying its position in scientific literature.